1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid

Specification

• CAS No.: 1342402-27-0
• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 1-(3,3,3-trifluoropropyl)pyrazole-4-carboxylic acid
• Standard InChI: InChI=1S/C7H7F3N2O2/c8-7(9,10)1-2-12-4-5(3-11-12)6(13)14/h3-4H,1-2H2,(H,13,14)
• Standard InChI Key: LMCXKNYGYVZXQL-UHFFFAOYSA-N
• SMILES: C1=C(C=NN1CCC(F)(F)F)C(=O)O
• Canonical SMILES: C1=C(C=NN1CCC(F)(F)F)C(=O)O

Introduction

Physical and Chemical Properties

Basic Identification

1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid is identified by the CAS number 1342402-27-0. This organic compound has attracted interest in research chemistry due to its potential applications across multiple fields. The compound's unique arrangement of functional groups creates distinct chemical and physical properties that make it valuable for various applications.

The basic identification parameters of this compound are summarized in the following table:

Parameter	Value
CAS Number	1342402-27-0
IUPAC Name	1-(3,3,3-trifluoropropyl)pyrazole-4-carboxylic acid
Molecular Formula	C₇H₇F₃N₂O₂
Molecular Weight	208.14 g/mol
SMILES	C1=C(C=NN1CCC(F)(F)F)C(=O)O
InChI	InChI=1S/C7H7F3N2O2/c8-7(9,10)1-2-12-4-5(3-11-12)6(13)14/h3-4H,1-2H2,(H,13,14)
InChIKey	LMCXKNYGYVZXQL-UHFFFAOYSA-N

Structural Features

The molecular structure of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring core with specific substitutions. The pyrazole ring itself is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms at positions 1 and 2. The key structural elements include:

• A trifluoropropyl group (-CH₂CH₂CF₃) attached to the N1 position of the pyrazole ring

• A carboxylic acid group (-COOH) at the 4-position of the pyrazole ring

• The trifluoromethyl terminus (CF₃) containing three fluorine atoms that significantly influence the compound's properties

The presence of the trifluoropropyl group is particularly significant as it enhances lipophilicity, a critical factor in membrane penetration for biological applications. The fluorine atoms create a strong electron-withdrawing effect that influences the electronic distribution throughout the molecule, potentially affecting both reactivity and binding interactions with biological targets.

Physical Properties

Based on computational predictions and analytical data, the physical properties of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid include:

• Physical State: Solid at room temperature

• Boiling Point: Approximately 296.1±40.0°C (predicted)

• Density: Approximately 1.47±0.1 g/cm³ (predicted)

• Solubility: Limited water solubility, but good solubility in organic solvents including dimethyl sulfoxide (DMSO), tetrahydrofuran (THF), and dichloromethane

The compound's analytical profile also includes predicted collision cross-section data that is valuable for mass spectrometry identification and characterization:

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	209.05324	145.7
[M+Na]⁺	231.03518	152.3
[M+NH₄]⁺	226.07978	149.2
[M+K]⁺	247.00912	151.0
[M-H]⁻	207.03868	139.4
[M+Na-2H]⁻	229.02063	147.1
[M]⁺	208.04541	144.3
[M]⁻	208.04651	144.3

Synthesis Methods

Specific Synthetic Pathways

For related fluoroalkyl-pyrazole compounds, documented synthetic pathways provide valuable insights that can be adapted for 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid synthesis:

One potential route involves:

• Preparation of a suitable trifluoropropyl halide derivative

• Reaction with a pre-formed pyrazole-4-carboxylic acid or its precursor

• Optimization of reaction conditions to achieve regioselective N-alkylation

Alternative approaches might include:

• Formation of a 3-dimethylaminomethylene intermediate

• Reaction with hydrazine derivatives to form the pyrazole ring

• Introduction of the trifluoropropyl group via alkylation reactions

• Oxidation reactions to generate the carboxylic acid functionality

The patent literature describes synthesis methods for related fluoroalkyl-pyrazole carboxylic acids that typically involve condensation reactions with fluorinated precursors. These methods highlight the importance of controlling reaction conditions to achieve the desired substitution pattern.

Synthetic Challenges

The synthesis of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid presents several challenges:

• Regioselectivity: Controlling the position of substitution on the pyrazole ring

• Introduction of the trifluoropropyl group: Requires specific reaction conditions and fluorinated reagents

• Maintaining the integrity of functional groups: Preventing unwanted side reactions

• Purification: Separating the desired product from reaction byproducts

These challenges have driven the development of more efficient and selective synthetic methodologies for fluorinated heterocycles in general.

Chemical Reactivity

Carboxylic Acid Reactivity

As a carboxylic acid derivative, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid exhibits reactivity patterns typical of this functional group. The carboxylic acid moiety at the 4-position can participate in numerous chemical transformations:

• Esterification: Reaction with alcohols under acidic conditions to form corresponding esters. For example, reaction with ethanol can produce ethyl 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate.

• Amidation: Formation of amide bonds through reaction with amines, often facilitated by coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) or diethyl cyanophosphonate.

• Reduction: The carboxylic acid group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH₄).

• Salt Formation: As an acid, it can form salts with appropriate bases, which can modify solubility and other physicochemical properties.

Pyrazole Ring Reactivity

The pyrazole heterocycle in 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid contributes to the compound's chemical behavior through several mechanisms:

• Electrophilic Aromatic Substitution: The pyrazole ring can undergo substitution reactions, although these are influenced by existing substituents. The 3- and 5-positions are typically more reactive toward electrophiles when available.

• Coordination Chemistry: The nitrogen atoms in the pyrazole ring can coordinate with metal ions, making such derivatives potentially useful in coordination chemistry and catalysis.

• Halogenation: The introduction of halogen atoms (e.g., bromine, iodine) at available positions can produce valuable derivatives like 3-bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid and 3-iodo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid.

• Hydrogen Bonding: The pyrazole nitrogen can participate in hydrogen bonding interactions, influencing solubility and crystal packing.

Influence of the Trifluoropropyl Group

The trifluoropropyl group significantly influences the compound's reactivity through electronic and steric effects:

• Electronic Effects: The strongly electron-withdrawing nature of the trifluoromethyl terminus affects the electron distribution throughout the molecule, potentially increasing the acidity of the carboxylic acid group and altering the electronics of the pyrazole ring.

• Metabolic Stability: The C-F bonds in the trifluoromethyl group are highly resistant to metabolic degradation, potentially extending the half-life of the compound in biological systems.

• Lipophilicity: The trifluoropropyl group enhances lipophilicity, influencing solubility characteristics and membrane permeability.

• Steric Considerations: The relatively bulky trifluoropropyl substituent can affect molecular packing and binding interactions with biological targets.

Biological Activities and Applications

Medicinal Chemistry Applications

Pyrazole derivatives with fluorinated substituents, including compounds similar to 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid, demonstrate diverse biological activities that make them valuable in medicinal chemistry:

• Anti-inflammatory Activity: Research indicates that pyrazole derivatives with structures similar to 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid exhibit significant anti-inflammatory properties. Studies have shown that such compounds can inhibit inflammatory mediators like TNF-α and IL-6, with some derivatives demonstrating up to 86% inhibition compared to standard anti-inflammatory drugs.

• Antimicrobial Properties: Fluorinated pyrazole derivatives have demonstrated antibacterial activities against various pathogens, including Escherichia coli and Pseudomonas aeruginosa. The incorporation of the trifluoropropyl group enhances lipophilicity, potentially improving membrane permeability and antimicrobial efficacy.

• Enzyme Inhibition: Compounds with similar structural features have shown the ability to inhibit specific enzymes involved in disease processes, making them candidates for developing targeted therapeutic agents.

• Improved Pharmacokinetics: The trifluoropropyl substituent typically enhances metabolic stability and bioavailability, addressing common pharmacokinetic challenges in drug development.

Agrochemical Applications

The structural features of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid make it relevant for agrochemical applications:

• Fungicidal Potential: Related compounds, particularly 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, serve as precursors to commercially important fungicides that act by inhibiting succinate dehydrogenase (SDHI). These fungicides effectively control plant pathogens, including the challenging septoria leaf blotch (Zymoseptoria tritici).

• Herbicidal Activity: The trifluoromethyl moiety is frequently associated with enhanced herbicidal efficacy. Compounds structurally similar to 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid have demonstrated the ability to inhibit weed growth effectively while minimizing crop damage.

• Structure-Activity Relationships: The specific substitution pattern in 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid could confer unique activity profiles against agricultural pests and pathogens.

The commercial success of related compounds suggests significant potential for 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid in agrochemical development.

Materials Science Applications

Beyond biological applications, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid and similar compounds have potential uses in materials science:

• Polymer Additives: Incorporation into polymer matrices can enhance thermal stability and chemical resistance, making them valuable in specialized materials applications.

• Surface Modifications: The unique properties of fluorinated compounds can be exploited in surface coating technologies to impart water and oil repellency.

• Coordination Compounds: The pyrazole ring's ability to coordinate with metal ions makes such derivatives potentially useful in developing new catalysts and functional materials.

Comparison with Related Compounds

Structural Analogs

Understanding the relationship between 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid and structurally related compounds provides insights into structure-activity relationships and potential applications:

Compound	CAS Number	Molecular Formula	Key Structural Differences	Notable Properties/Applications
3-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid	1946818-08-1	C₇H₆BrF₃N₂O₂	Bromine at position 3	Enhanced reactivity for coupling reactions; potential precursor for more complex derivatives
3-Iodo-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid	1946823-03-5	C₇H₆F₃IN₂O₂	Iodine at position 3	Valuable intermediate for cross-coupling reactions; different electronic properties
1-Methyl-3-(3,3,3-trifluoropropyl)pyrazole-4-carboxylic acid	2386548-84-9	C₈H₉F₃N₂O₂	Methyl at N1; trifluoropropyl at position 3	Altered electronic distribution and potentially different biological activity profile
5-(Trifluoromethyl)-1H-pyrazole-3-carboxylic acid	129768-28-1	C₅H₃F₃N₂O₂	Trifluoromethyl at position 5; carboxylic acid at position 3	Different spatial arrangement affecting binding interactions; used in pharmaceutical research
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	N/A	C₆H₆F₂N₂O₂	Difluoromethyl at position 3; methyl at N1	Commercial intermediate for SDHI fungicides; controls septoria leaf blotch

Functional Derivatives

Functional derivatives of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid include esters and amides that may exhibit modified properties:

• Ethyl 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate: This ester derivative may offer improved lipophilicity and membrane permeability compared to the parent acid.

• Ethyl 5-chloro-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylate: The addition of a chlorine atom at the 5-position creates a derivative with potentially different biological activity and synthetic utility.

• Amide derivatives: Coupling the carboxylic acid with various amines produces amides that often exhibit enhanced biological activities and improved pharmacokinetic properties.

These derivatives expand the chemical space around 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid, providing opportunities for developing compounds with optimized properties for specific applications.

Current Research and Future Directions

Synthetic Methodology Development

Current research in the field of fluorinated pyrazoles focuses on developing more efficient and sustainable synthetic methods:

• Green Chemistry Approaches: Exploring environmentally friendly synthesis routes with reduced solvent use, catalytic processes, and improved atom economy.

• Flow Chemistry: Investigating continuous flow processes for more efficient and scalable production of fluorinated heterocycles.

• Regioselective Functionalization: Developing methods for selective functionalization of specific positions on the pyrazole ring to access diverse derivatives more efficiently.

• Fluorination Methods: Exploring novel approaches for introducing fluorinated groups into heterocyclic compounds under mild conditions.

These methodological advances are crucial for making 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid and its derivatives more accessible for research and commercial applications.

Biological Activity Exploration

Research continues to uncover the biological potential of fluorinated pyrazole derivatives:

• Structure-Activity Relationship Studies: Systematic investigations of how structural modifications affect biological activity can guide the development of optimized compounds.

• Target Identification: Identifying specific biological targets and mechanisms of action for 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid and related compounds.

• Drug Discovery Applications: Exploring the potential of this scaffold in addressing unmet medical needs, particularly in areas where fluorinated compounds have shown promise, such as anti-inflammatory and antimicrobial therapies.

• Agrochemical Development: Building on the success of related compounds in agricultural applications to develop new crop protection agents with improved efficacy and environmental profiles.

Future Research Directions

Several promising directions for future research on 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid include:

• Development of Novel Derivatives: Creating libraries of derivatives with various substitution patterns to identify compounds with enhanced activity profiles.

• Combination Studies: Investigating potential synergistic effects when combined with other bioactive compounds.

• Formulation Development: Exploring innovative formulation strategies to optimize delivery and efficacy for specific applications.

• Computational Studies: Using computational methods to predict properties, biological activities, and interactions with potential targets.

• Sustainable Production Methods: Developing more environmentally friendly and economically viable production methods to facilitate commercial applications.